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Compound of Interest

Compound Name: 4,5-Dibromooctane

Cat. No.: B15461278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic data for 4,5-
dibromooctane against its precursor, cis-4-octene, to facilitate the validation of its synthesis.

Detailed experimental protocols and tabulated spectral data are presented to support

researchers in confirming the successful bromination of the alkene.

Synthesis Workflow
The synthesis of 4,5-dibromooctane is typically achieved through the electrophilic addition of

bromine (Br₂) across the double bond of cis-4-octene. This reaction proceeds via a bromonium

ion intermediate, leading to the anti-addition of the two bromine atoms, resulting in the

formation of the meso and a racemic mixture of enantiomeric (d,l) diastereomers of 4,5-
dibromooctane.
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Synthesis of 4,5-Dibromooctane
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Caption: Workflow for the synthesis of 4,5-dibromooctane.

Experimental Protocol: Synthesis of 4,5-
Dibromooctane
This protocol outlines a standard procedure for the laboratory-scale synthesis of 4,5-
dibromooctane from cis-4-octene.

Materials:

cis-4-Octene

Bromine (Br₂)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15461278?utm_src=pdf-body-img
https://www.benchchem.com/product/b15461278?utm_src=pdf-body
https://www.benchchem.com/product/b15461278?utm_src=pdf-body
https://www.benchchem.com/product/b15461278?utm_src=pdf-body
https://www.benchchem.com/product/b15461278?utm_src=pdf-body
https://www.benchchem.com/product/b15461278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15461278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve cis-4-octene in

dichloromethane.

Cool the solution in an ice bath.

Slowly add a solution of bromine in dichloromethane dropwise to the stirred solution of cis-4-

octene using a dropping funnel. The characteristic red-brown color of bromine should

disappear as it reacts. Continue the addition until a faint persistent orange color is observed,

indicating a slight excess of bromine.

Allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.

Quench the reaction by adding saturated sodium bicarbonate solution to neutralize any

remaining bromine and HBr.

Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it

sequentially with saturated sodium bicarbonate solution and water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude 4,5-dibromooctane.
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Further purification can be achieved by column chromatography if necessary.

Spectroscopic Data for Validation
The successful synthesis of 4,5-dibromooctane can be confirmed by comparing the

spectroscopic data of the product with that of the starting material, cis-4-octene. The

disappearance of signals corresponding to the alkene protons and carbons in the NMR spectra

and the appearance of new signals corresponding to the alkyl halide are key indicators. Mass

spectrometry will show a significant increase in the molecular weight and a characteristic

isotopic pattern for a dibrominated compound.

¹H NMR Data Comparison
Compound
Name

Chemical Shift
(δ) ppm

Multiplicity Integration Assignment

cis-4-Octene ~5.3 Multiplet 2H -CH=CH-

~2.0 Multiplet 4H =CH-CH₂-

~1.4 Multiplet 4H -CH₂-CH₂-CH₃

~0.9 Triplet 6H -CH₃

4,5-

Dibromooctane
~4.1-4.3 Multiplet 2H -CH(Br)-CH(Br)-

~1.8-2.1 Multiplet 4H -CH(Br)-CH₂-

~1.4-1.6 Multiplet 4H -CH₂-CH₂-CH₃

~0.9-1.0 Triplet 6H -CH₃

¹³C NMR Data Comparison
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Compound Name Chemical Shift (δ) ppm Assignment

cis-4-Octene[1][2] ~129 -CH=CH-

~29 =CH-CH₂-

~23 -CH₂-CH₂-CH₃

~14 -CH₃

4,5-Dibromooctane ~55-60 -CH(Br)-

~30-35 -CH(Br)-CH₂-

~20-25 -CH₂-CH₂-CH₃

~13-15 -CH₃

Mass Spectrometry Data Comparison
Compound Name Molecular Ion (M⁺) m/z Key Fragment Ions (m/z)

cis-4-Octene[1][3] 112 83, 69, 55, 41

4,5-Dibromooctane[4][5] 270, 272, 274 (1:2:1)

191/193 (M-Br)⁺, 111 (M-

2Br)⁺, and other alkyl

fragments

The mass spectrum of 4,5-dibromooctane will exhibit a characteristic isotopic pattern for a

molecule containing two bromine atoms, with peaks at m/z, m/z+2, and m/z+4 in an

approximate 1:2:1 ratio due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[6] This

pattern is a definitive indicator of the successful incorporation of two bromine atoms into the

molecule. The fragmentation pattern will also differ significantly from the starting material,

showing the loss of one or both bromine atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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